Cas no 1357782-93-4 (2-({1-ethyl-6-(4-methoxyphenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-({1-ethyl-6-(4-methoxyphenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide
• CAS No: 1357782-93-4
• MF: C₂₅H₂₆FN₅O₃S
• MW: 495.569047451019
• CID: 6554337
• PubChem ID: 53050427
• Update Time: 2024-01-13

2-({1-ethyl-6-(4-methoxyphenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-ethyl-6-(4-methoxyphenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide
• 2-[1-ethyl-6-[(4-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3-fluoro-4-methylphenyl)acetamide
• 2-({1-ethyl-6-[(4-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide
• F6548-2632
• AKOS021633922
• 1357782-93-4

• Inchi： 1S/C25H26FN5O3S/c1-5-31-23-22(16(3)29-31)28-25(30(24(23)33)13-17-7-10-19(34-4)11-8-17)35-14-21(32)27-18-9-6-15(2)20(26)12-18/h6-12H,5,13-14H2,1-4H3,(H,27,32)
• InChI Key： HXKMPLPDGLYJPD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=C(C=1)F)=O)C1=NC2C(C)=NN(CC)C=2C(N1CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 495.17403904g/mol
• Monoisotopic Mass: 495.17403904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines